Cas no 1021218-53-0 (1-{2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one)

• Product Name: 1-{2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one
• CAS No: 1021218-53-0
• MF: C₂₂H₂₈N₂O₅
• MW: 400.468126296997
• CID: 6494878
• Update Time: 2025-10-28

1-{2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one
• 1-[2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl]-2-(3,4-dimethoxyphenyl)ethanone
• Ethanone, 1-[2,4-dihydroxy-3-[(4-methyl-1-piperazinyl)methyl]phenyl]-2-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C22H28N2O5/c1-23-8-10-24(11-9-23)14-17-18(25)6-5-16(22(17)27)19(26)12-15-4-7-20(28-2)21(13-15)29-3/h4-7,13,25,27H,8-12,14H2,1-3H3
• InChI Key： XPGHZGAQTYULHK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(O)C(CN2CCN(C)CC2)=C1O)CC1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 586.5±50.0 °C(Predicted)
• pka: 7.42±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-{2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one

Comprehensive Analysis of 1-{2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one (CAS No. 1021218-53-0)

The compound 1-{2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one (CAS No. 1021218-53-0) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of dihydroxy, methylpiperazine, and dimethoxyphenyl moieties makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of methylpiperazine derivatives in drug design?" This compound addresses this query directly, as its 4-methylpiperazin-1-yl group enhances solubility and bioavailability—a critical factor in modern drug formulation. The presence of 3,4-dimethoxyphenyl further contributes to its pharmacological profile, potentially enabling interactions with central nervous system (CNS) targets, a hotspot in neurodegenerative disease research.

From a synthetic chemistry perspective, the CAS No. 1021218-53-0 represents a challenge due to its multifunctional groups. Laboratories focusing on green chemistry and sustainable synthesis often seek efficient routes to such compounds, reflecting the growing demand for environmentally friendly production methods. The dihydroxy-phenyl segment, for instance, may require protective group strategies, a topic frequently discussed in organic chemistry forums.

In computational chemistry and AI-driven drug discovery, molecules like this are often used as test cases for molecular docking and QSAR modeling. The rise of machine learning in pharmacology has led to increased searches for "complex heterocyclic compounds with drug-like properties," making this compound highly relevant. Its logP and hydrogen bond donor/acceptor counts align well with Lipinski’s Rule of Five, a key consideration in virtual screening workflows.

The compound’s potential extends to metabolomics studies, where researchers investigate its metabolic stability and possible cytochrome P450 interactions—a trending topic in personalized medicine. Analytical chemists may also explore its HPLC purification methods or mass spectrometry fragmentation patterns, addressing common laboratory challenges in characterizing such polyfunctional molecules.

As the pharmaceutical industry shifts toward fragment-based drug design, the 2-(3,4-dimethoxyphenyl)ethan-1-one moiety could serve as a valuable building block. This aligns with frequent searches for "scaffold hopping strategies" or "privileged structures in medicinal chemistry." The compound’s structure-activity relationship (SAR) studies could provide insights for optimizing similar derivatives, particularly in oncology or inflammation research.

In conclusion, 1-{2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one represents a fascinating intersection of synthetic complexity and therapeutic potential. Its study addresses multiple contemporary scientific inquiries, from computational drug design to sustainable synthesis, making it a compound of enduring interest across interdisciplinary research communities.